Cas no 12561-67-0 (Copper,bis(L-histidinato-kN,kN3,kO)- (9CI))
12561-67-0 structure
Product Name:Copper,bis(L-histidinato-kN,kN3,kO)- (9CI)
CAS No:12561-67-0
MF:C12H16CuN6O4
MW:371.839242935181
CID:98654
PubChem ID:151722
Update Time:2025-04-18
Copper,bis(L-histidinato-kN,kN3,kO)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Copper,bis(L-histidinato-kN,kN3,kO)- (9CI)
- copper bis(histidinate)
- copper,(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate
- Copper bishistidinate
- copper(2+) bis[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate]
- copper(2+) bis[2-amino-3-(1H-imidazol-5-yl)propanoate]
- Copper, bis(L-histidinato-N,N3,O)-
- Cu(His)2
- 9078K3MO9U
- Copper, bis(L-histidinato-kappaN,kappaO)-
- L-Histidine, copper(2+) salt (2:1)
- Copper histidinate
- UNII-9078K3MO9U
- Copper, bis(l-histidinato)-
- Copper, bis(L-histidinato-N,O)-
- 13870-80-9
- Copper Histidine
- Bis(L-histidinato-N,O)copper
- Bishistidine copper(II) salt
- copper;(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate
- COPPER, BIS(L-HISTIDINATO-.KAPPA.N,.KAPPA.O)-
- DTXSID30154803
- SCHEMBL895831
- Q27271298
- J1.412.545K
- 12561-67-0
-
- Inchi: 1S/2C6H9N3O2.Cu/c2*7-5(6(10)11)1-4-2-8-3-9-4;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);/q;;+2/p-2/t2*5-;/m00./s1
- InChI Key: UUYDYUZBCIHUFZ-MDTVQASCSA-L
- SMILES: [Cu+2].[O-]C([C@H](CC1=CN=CN1)N)=O.[O-]C([C@H](CC1=CN=CN1)N)=O
Computed Properties
- Exact Mass: 371.052904
- Monoisotopic Mass: 371.052904
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 190
Experimental Properties
- Boiling Point: 458.9°C at 760 mmHg
- Flash Point: 231.3°C
Copper,bis(L-histidinato-kN,kN3,kO)- (9CI) Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
12561-67-0 (Copper,bis(L-histidinato-kN,kN3,kO)- (9CI)) Related Products
- 351-50-8(D-Histidine)
- 39037-22-4((2S)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid)
- 71-00-1(L-Histidine)
- 7006-35-1(L-Histidine Base)
- 4998-57-6(DL-Histidine)
- 26062-48-6(L-Histidine,homopolymer)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent